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Compound of Interest

Compound Name: Monobenzyl Phthalate-d4

Cat. No.: B588402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for Monobenzyl
Phthalate-d4, a deuterated analogue of Monobenzyl Phthalate. The information is compiled
from various safety data sheets and chemical databases to ensure a comprehensive resource
for laboratory and research settings.

Chemical and Physical Properties

Monobenzyl Phthalate-d4 is the deuterium-labeled version of Monobenzyl Phthalate, a
metabolite of the plasticizer butyl benzyl phthalate (BBP).[1] It is primarily used in research
settings as a stable isotope-labeled internal standard.
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Property Value Reference
CAS Number 478954-83-5 [2][3]
Molecular Formula C15HsD4Oa4 [4]
Molecular Weight 260.28 g/mol [2][3]
Appearance White Solid [4115]
Melting Point 103-106 °C [41[5]
Boiling Point 441.07 °C at 760 mmHg [5]

Relative Density 1.239 g/cm3 [5]

Purity >95% (HPLC) 2]

Isotopic Enrichment 99 atom % D [3]

Hazard Identification and GHS Classification

The GHS classification for Monobenzyl Phthalate (the non-deuterated form) is used as a
reference due to the lack of specific data for the deuterated compound.

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye " H319: Causes serious eye

irritation

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory
irritation

Signal Word: Warning[5][6]

Hazard Pictograms:
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Accidental Spill

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill

Collect spilled material
(e.g., sweep up solid)

Dispose of waste in accordance
with local regulations

Clean the affected area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Monobenzyl Phthalate-d4: A Comprehensive Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588402#monobenzyl-phthalate-d4-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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